Cas no 1060804-70-7 (6-Chloro-4-methylpicolinaldehyde)

6-Chloro-4-methylpicolinaldehyde is a versatile heterocyclic aldehyde used as a key intermediate in organic synthesis and pharmaceutical applications. Its structure, featuring both chloro and methyl substituents on the pyridine ring, enhances reactivity and selectivity in nucleophilic addition and condensation reactions. The compound is particularly valuable in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals due to its ability to introduce functionalized pyridine motifs. High purity and stability under standard conditions make it suitable for precision synthetic workflows. Its well-defined reactivity profile allows for efficient derivatization, enabling the development of complex molecular architectures.
6-Chloro-4-methylpicolinaldehyde structure
1060804-70-7 structure
Product Name:6-Chloro-4-methylpicolinaldehyde
CAS No:1060804-70-7
MF:C7H6ClNO
MW:155.581640720367
CID:1084300
PubChem ID:72212156
Update Time:2025-06-08

6-Chloro-4-methylpicolinaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-4-methylpicolinaldehyde
    • 6-chloro-4-methylpyridine-2-carbaldehyde
    • AB67809
    • 1060804-70-7
    • CS-0190873
    • SCHEMBL25187916
    • E90855
    • Inchi: 1S/C7H6ClNO/c1-5-2-6(4-10)9-7(8)3-5/h2-4H,1H3
    • InChI Key: OIZDVTKPXTZHFC-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C)=CC(C=O)=N1

Computed Properties

  • Exact Mass: 155.0137915g/mol
  • Monoisotopic Mass: 155.0137915g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 30Ų

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